![molecular formula C17H18ClN3 B2839007 N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine CAS No. 1424386-51-5](/img/structure/B2839007.png)
N-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine
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Overview
Description
The compound contains an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that have nonbonding pairs of electrons. These compounds are particularly important in biochemistry, where they serve as the building blocks for the amino acid histidine and the biologically active molecules purine and heme .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an imidazole ring and a propargyl group attached to a dihydroindenamine group. The presence of these functional groups would influence the compound’s reactivity .Chemical Reactions Analysis
Imidazole compounds are generally basic and can participate in various chemical reactions, including acting as a nucleophile in substitution reactions . The propargyl group can participate in reactions typical of alkynes, such as acid-base reactions, addition reactions, and oxidative cleavage .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the imidazole ring might contribute to its basicity, while the propargyl group might make it reactive towards certain types of chemical reactions .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(5-chloro-1-methylimidazol-2-yl)methyl]-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3/c1-3-10-21(12-17-19-11-16(18)20(17)2)15-9-8-13-6-4-5-7-14(13)15/h1,4-7,11,15H,8-10,12H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCIPUMSHOOFZCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1CN(CC#C)C2CCC3=CC=CC=C23)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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